Cas no 127342-45-4 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile)

• Product Name: 1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
• CAS No: 127342-45-4
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 1103874
• PubChem ID: 14597911
• Update Time: 2025-04-20

1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
• EN300-174829
• 2,3-dimethyl-5-nitroimidazole-4-carbonitrile
• 127342-45-4
• 1,2-dimethyl-4-nitro-5-cyanoimidazole
• AKOS006318822

• Inchi： 1S/C6H6N4O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h1-2H3
• InChI Key： UZZVJKPYKYWIAE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)N(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 166.04907545g/mol
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.4Ų